Cas no 34818-83-2 (4'-Demethyleucomin)

• Product Name: 4'-Demethyleucomin
• CAS No: 34818-83-2
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 836835
• PubChem ID: 15484393
• Update Time: 2025-10-15

4'-Demethyleucomin Chemical and Physical Properties

Names and Identifiers

• 4'-Demethyleucomin
• (3E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)-2,3-dihydro-4H-chrome n-4-one
• 2H-1,4-Benzodiazepin-2-one,5,7-dichloro-1,3-dihydro-1-methyl
• 5,7-Dichlor-1-methyl-1,2-dihydro-3H-1,4-benzodiazepin-2-on
• 5,7-Dichlor-1-methyl-1,4-benzodiazepin-2-on
• demethyleucomine
• (E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one
• 3-[(E)-4-Hydroxybenzylidene]-5,7-dihydroxychroman-4-one
• O-Demethyleucomin
• [ "5", "7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one" ]
• FS-9785
• 34818-83-2
• CHEMBL1077616
• BDBM50341670
• XD161922
• AKOS032948770
• (3E)-5,7-dihydroxy-3-[(4-hydroxyphenyl)methylidene]chromen-4-one
• 4?-Demethyleucomin
• 5

• Inchi： 1S/C16H12O5/c17-11-3-1-9(2-4-11)5-10-8-21-14-7-12(18)6-13(19)15(14)16(10)20/h1-7,17-19H,8H2/b10-5+
• InChI Key： PKCWSPYCHMNVKB-BJMVGYQFSA-N
• SMILES： O1C2C=C(C=C(C=2C(/C(=C/C2C=CC(=CC=2)O)/C1)=O)O)O

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 86.99000
• LogP: 2.46210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Schizocarphus nervosus
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone